Cas no 522-94-1 (Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-)

• Product Name: Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-
• CAS No: 522-94-1
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 372195
• PubChem ID: 120716
• Update Time: 2025-04-19

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Chemical and Physical Properties

Names and Identifiers

• Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-
• allo-yohimbine
• Methyl (16α,17α,20α)-17-hydroxyyohimban-16-carboxylate
• UNII-60AHA8MSG9
• FS-7819
• NCGC00025018-04
• AKOS040750337
• NCGC00025018-02
• (16alpha,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylic acid methyl ester
• methyl (1S,15S,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• methyl (16alpha,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylate
• DTXSID601317509
• YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, METHYL ESTER, (16.ALPHA.,17.ALPHA.,20.ALPHA.)-
• SCHEMBL453033
• Q27121267
• Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16-alpha,17-alpha,20-alpha)-
• CHEMBL1526082
• Alloyohimbin
• NCGC00025018-03
• ALLO-YOHIMBINE [MI]
• 60AHA8MSG9
• 522-94-1
• Alloyohimbine
• (1r,2s,4as,13bs,14aS)-2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydro-indolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylic acid methyl ester, AldrichCPR
• CHEBI:48567
• methyl 17alpha-hydroxy-20alpha-yohimban-16alpha-carboxylate
• DA-70716

• Inchi： 1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17+,18+,19-/m1/s1
• InChI Key： BLGXFZZNTVWLAY-FJDMERLMSA-N
• SMILES： O[C@H]1CC[C@@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 354.19400
• Monoisotopic Mass: 354.194343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Powder
• Density: 1.31
• Melting Point: 98-99°; anhydrous form melts at 135-140°
• Boiling Point: 543°Cat760mmHg
• Flash Point: 282.2°C
• Refractive Index: 1.66
• PSA: 65.56000
• LogP: 2.58500
• Specific Rotation: D19 +84° (c = 0.40 in pyridine)

Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids